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Compound of Interest

Compound Name: 4-Bromo-5-chloro-2-methylaniline

Cat. No.: B1277025 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the predicted ¹H NMR and ¹³C

NMR spectral data for 4-Bromo-5-chloro-2-methylaniline, a key intermediate in various

chemical syntheses. This document is intended for researchers, scientists, and professionals in

the fields of organic chemistry, medicinal chemistry, and drug development, offering a detailed

analysis based on established spectroscopic principles and data from analogous compounds.

Chemical Structure and Overview
4-Bromo-5-chloro-2-methylaniline, with the molecular formula C₇H₇BrClN, is a substituted

aromatic amine.[1] Its structure, featuring a methyl group, an amino group, and two different

halogen atoms on the benzene ring, leads to a distinct and predictable pattern in its NMR

spectra. Understanding this spectral signature is crucial for reaction monitoring, quality control,

and structural elucidation.
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Sample Preparation

Data Acquisition

Data Processing

Weigh ~5-10 mg of
4-Bromo-5-chloro-2-methylaniline

Dissolve in ~0.6-0.7 mL
of deuterated solvent

(e.g., CDCl₃ or DMSO-d₆)

Add a small amount of TMS
(tetramethylsilane) as an
internal standard (0 ppm)

Transfer the solution to
a 5 mm NMR tube

Insert the NMR tube into
the spectrometer

Lock and shim the
magnetic field

Acquire ¹H NMR spectrum
(e.g., 400 MHz, 16 scans)

Acquire ¹³C NMR spectrum
(e.g., 100 MHz, 1024 scans)

Apply Fourier transform
to the raw data (FID)

Phase correct the spectra

Calibrate the chemical shift
scale to TMS (0 ppm)

Integrate the signals
in the ¹H NMR spectrum

For ¹H NMR
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Substituent on
Aromatic Ring

Electron-Donating Group
(e.g., -NH₂, -CH₃)

Electron-Withdrawing Group
(e.g., -Br, -Cl)

Increases electron density
on the ring

Decreases electron density
on the ring

Shielding of nearby
nuclei (¹H, ¹³C)

Deshielding of nearby
nuclei (¹H, ¹³C)

Lower Chemical Shift
(Upfield)

Higher Chemical Shift
(Downfield)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1277025?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

